2-[(2,4-dichlorobenzyl)oxy]-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-[(2,4-dichlorophenyl)methoxy]isoindole-1,3-dione
• InChI: InChI=1S/C15H9Cl2NO3/c16-10-6-5-9(13(17)7-10)8-21-18-14(19)11-3-1-2-4-12(11)15(18)20/h1-7H,8H2
• InChI Key: BHFKZJCVIZMUPI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)OCC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C15H9Cl2NO3
• Molecular Weight: 322.1 g/mol

Description

The compound “2-[(2,4-dichlorobenzyl)oxy]-1H-isoindole-1,3(2H)-dione” is a chemical compound with the empirical formula C14H10Cl2O2. It is related to 2-[(2,4-dichlorobenzyl)oxy]benzaldehyde.

Physical And Chemical Properties Analysis

This compound has a predicted boiling point of 413.4±35.0 °C and a predicted density of 1.340±0.06 g/cm3. The melting point is 135 °C.

Scientific Research Applications

Cancer Research

Isoindoline-1,3-dione derivatives have been investigated against blood cancer using K562 and Raji cell lines. .

Synthesis of Derivatives

There has been considerable attention on designing new molecules using isoindoline-1,3-dione due to their wide range of applications. .

Antiseizure Evaluation

.

Safety and Hazards

The compound is classified as an irritant and has hazard statements H302 and H318. Precautionary statements include P280, P305+P351+P338. Please handle with care and follow safety guidelines when working with this compound.

Mechanism of Action

Target of Action

The primary target of 2-((2,4-Dichlorobenzyl)oxy)isoindoline-1,3-dione is the human dopamine receptor D2 . This receptor plays a crucial role in the brain’s reward system and is involved in the regulation of mood, motivation, and attention.

Mode of Action

The compound interacts with the main amino acid residues at the allosteric binding site of the dopamine receptor D2 . This interaction can modulate the receptor’s activity, leading to changes in the downstream signaling pathways.

Biochemical Pathways

The activation of the dopamine receptor D2 triggers the inhibition of adenylyl cyclase, which in turn reduces the formation of cyclic adenosine monophosphate (cAMP) . This receptor may also modulate ion currents, particularly those activated by voltage, and thus inhibit Ca2+ or facilitate the opening of K+ channels .

Pharmacokinetics

The compound was tested in silico to predict its affinities and some pharmacokinetic parameters . .

Result of Action